Cas no 878082-10-1 ((4-nitrophenyl)methyl 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate)

• Product name: (4-nitrophenyl)methyl 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate
• CAS No: 878082-10-1
• MF: C₁₈H₁₈N₂O₆S
• MW: 390.410323619843
• CID: 5821200
• PubChem ID: 9110542

(4-nitrophenyl)methyl 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate Chemical and Physical Properties

Names and Identifiers

• Z17348231
• 878082-10-1
• AKOS001214816
• EN300-26584473
• (4-nitrophenyl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate
• (4-nitrophenyl)methyl 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate

• Inchi： 1S/C18H18N2O6S/c1-14-2-4-15(5-3-14)10-11-27(24,25)19-12-18(21)26-13-16-6-8-17(9-7-16)20(22)23/h2-11,19H,12-13H2,1H3/b11-10+
• InChI Key： TVXYYAVZYYYNBD-ZHACJKMWSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NCC(=O)OCC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 390.08855747g/mol
• Monoisotopic Mass: 390.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų
• XLogP3: 2.9

Additional information on (4-nitrophenyl)methyl 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate

Comprehensive Analysis of (4-nitrophenyl)methyl 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate (CAS No. 878082-10-1)

The compound (4-nitrophenyl)methyl 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate (CAS No. 878082-10-1) is a specialized organic molecule with significant applications in pharmaceutical and biochemical research. Its unique structure, featuring a sulfonylamino group and a nitrophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers often explore its potential in enzyme inhibition studies and drug discovery, particularly due to its ability to interact with specific protein targets.

In recent years, the demand for high-purity chemical intermediates like 878082-10-1 has surged, driven by advancements in precision medicine and targeted therapy. This compound's E-configuration and vinyl sulfonamide functionality are particularly noteworthy, as they contribute to its stability and reactivity under controlled conditions. Scientists frequently search for "sulfonamide-based inhibitors" or "nitrophenyl derivatives in drug design," highlighting the growing interest in such compounds.

The synthesis of (4-nitrophenyl)methyl 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate involves multi-step organic reactions, including sulfonylation and esterification. Its CAS No. 878082-10-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and research papers. Laboratories focusing on kinase inhibitors or protease modulation often prioritize this compound due to its potential to mimic natural substrates.

From an industrial perspective, 878082-10-1 is manufactured under strict quality control to meet the needs of high-throughput screening (HTS) platforms. Its compatibility with automated synthesis systems makes it a preferred choice for combinatorial chemistry applications. Users frequently inquire about "scalable synthesis of vinyl sulfonamides" or "applications of nitrophenyl esters," reflecting its relevance in modern chemical workflows.

Environmental and safety considerations are paramount when handling (4-nitrophenyl)methyl 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate. While not classified as hazardous, proper storage in anhydrous conditions and avoidance of prolonged light exposure are recommended to maintain its integrity. The compound's stability profile and solubility data are frequently searched topics, underscoring the need for detailed technical documentation.

In conclusion, CAS No. 878082-10-1 represents a versatile tool for researchers exploring structure-activity relationships (SAR) in medicinal chemistry. Its combination of electron-withdrawing (nitrophenyl) and electron-donating (methylphenyl) groups offers a balanced reactivity profile, making it indispensable for designing novel therapeutic agents. As the scientific community continues to investigate "sulfonamide drug candidates" and "nitrophenyl-based probes," this compound will remain a focal point in cutting-edge research.